N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methoxybenzenesulfonamide

• IUPAC Name: N-[3-(2-ethylpiperidin-1-yl)propyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H28N2O3S/c1-3-15-7-4-5-13-19(15)14-6-12-18-23(20,21)17-10-8-16(22-2)9-11-17/h8-11,15,18H,3-7,12-14H2,1-2H3
• InChI Key: ACUDMHLWTRHWLL-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CCCNS(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H28N2O3S
• Molecular Weight: 340.5 g/mol

Description

N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methoxybenzenesulfonamide, also known as E-4031, is a potent and selective blocker of the rapid component of the delayed rectifier potassium current (IKr) in cardiac cells. It is widely used in scientific research to study the role of IKr in cardiac repolarization and arrhythmogenesis.

Mechanism of Action

N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methoxybenzenesulfonamide blocks the rapid component of the delayed rectifier potassium current (IKr) in cardiac cells by binding to a specific site on the channel protein. This leads to a prolongation of the action potential duration and QT interval, which can predispose to arrhythmias.
Biochemical and Physiological Effects:
N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methoxybenzenesulfonamide has been shown to have a number of effects on cardiac cells, including prolongation of the action potential duration, increase in intracellular calcium concentration, and alteration of the expression and function of ion channels and transporters. It has also been reported to have off-target effects on other potassium channels and ion channels in non-cardiac cells.

Advantages and Limitations for Lab Experiments

N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methoxybenzenesulfonamide is a highly specific and potent blocker of IKr, making it a valuable tool for studying the role of this channel in cardiac physiology and pathophysiology. However, its potential to induce arrhythmias and its off-target effects on other ion channels and transporters should be taken into consideration when designing experiments.

Future Directions

1. Development of more selective and safer IKr blockers for clinical use.
2. Investigation of the role of IKr in other tissues and pathologies.
3. Elucidation of the molecular mechanisms underlying the off-target effects of N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methoxybenzenesulfonamide.
4. Development of new screening assays for identifying IKr blockers with improved safety profiles.
5. Evaluation of the therapeutic potential of IKr blockers in the treatment of cardiac arrhythmias and other diseases.

Scientific Research Applications

N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methoxybenzenesulfonamide is commonly used in electrophysiological studies to investigate the role of IKr in cardiac repolarization and arrhythmogenesis. It has been shown to prolong the QT interval and induce torsades de pointes, a life-threatening arrhythmia, in animal models and human cardiomyocytes.